Cas no 42104-58-5 (2-(Phosphonomethyl)phenylmethylphosphonic Acid)

• Product Name: 2-(Phosphonomethyl)phenylmethylphosphonic Acid
• CAS No: 42104-58-5
• MF: C₈H₁₂O₆P₂
• MW: 266.124804496765
• MDL: MFCD22200404
• CID: 3162320
• PubChem ID: 253661072
• Update Time: 2025-09-22

2-(Phosphonomethyl)phenylmethylphosphonic Acid Chemical and Physical Properties

Names and Identifiers

• o-xylenediphosphonic acid
• o-Xylylenediphosphonic Acid
• (1,2-phenylenebis(methylene))bis(phosphonic acid)
• 1,2-xylene-diphosphonic acid
• ortho-xylenediphosphonic acid
• ortho-xylene-α,α'-diphosphonic acid
• o-xylene-diphosphonic acid
• [2-(phosphonomethyl)phenyl]methylphosphonic acid
• STL556746
• BDBM50216712
• BBL102937
• (1,2-Phenylenebismethylene)bisphosphonic acid
• 2-[(Phosphonomethyl)phenyl]methylphosphonic acid
• (benzene-1,2-diyldimethanediyl)bis(phosphonic acid)
• (1,2-Phenylenebis(methylene))diphosphonic acid
• 42104-58-5
• X0075
• CHEMBL149219
• {[2-(phosphonomethyl)phenyl]methyl}phosphonic acid
• SCHEMBL8053801
• (1,2-Phenylenebis(methylene))diphosphonicacid
• CS-0110174
• T72454
• MFCD22200404
• AKOS017345045
• (2-(Phosphonomethyl)phenyl)methylphosphonic acid
• 811-165-0
• 2-(Phosphonomethyl)phenylmethylphosphonic Acid

• MDL： MFCD22200404
• Inchi： 1S/C8H12O6P2/c9-15(10,11)5-7-3-1-2-4-8(7)6-16(12,13)14/h1-4H,5-6H2,(H2,9,10,11)(H2,12,13,14)
• InChI Key： ZCVUWZJGYKGTPG-UHFFFAOYSA-N
• SMILES： P(CC1C=CC=CC=1CP(=O)(O)O)(=O)(O)O

Computed Properties

• Exact Mass: 266.01100
• Monoisotopic Mass: 266.01091209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115
• XLogP3: -2.1

Experimental Properties

• PSA: 134.68000
• LogP: 1.04200

2-(Phosphonomethyl)phenylmethylphosphonic Acid Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN 3261 8/PG III
• HazardClass：8
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Material Chemicals Electrical Materials